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Compound of Interest

Compound Name: Barium di(ethanesulphonate)

Cat. No.: B15176592

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Barium di(ethanesulphonate), focusing
on its chemical properties, a generalized synthesis protocol, and its potential relevance in
research and development. Due to the limited availability of specific data for Barium
di(ethanesulphonate) in scientific literature, this guide draws upon established principles of
inorganic and organic chemistry, as well as publicly available information on related barium
sulfonate compounds.

Core Chemical Properties

Barium di(ethanesulphonate) is an inorganic salt consisting of a barium cation (Ba2*) and two
ethanesulphonate anions (C2HsSOs™). The following table summarizes its key quantitative

data.
Property Data
Molecular Formula CaH10BaOeS:2
Molecular Weight 355.59 g/mol
IUPAC Name Barium di(ethanesulphonate)
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Synthesis of Barium Alkylsulfonates: A General
Protocol

While a specific, validated protocol for the synthesis of Barium di(ethanesulphonate) is not

readily available in the reviewed literature, a general methodology can be inferred from the

synthesis of other barium sulfonates, such as barium dodecylbenzenesulfonate. The following

represents a generalized experimental protocol for the preparation of barium alkylsulfonates.

Materials:

Ethanesulfonic acid (C2HsSOsH)

A barium source, such as Barium Hydroxide (Ba(OH)z) or Barium Carbonate (BaCOs)
Deionized water

Appropriate solvent (e.g., ethanol or a hydrocarbon solvent)

Filtration apparatus

Reaction vessel with stirring and heating capabilities

pH indicator or meter

Methodology:

Dissolution: Dissolve a known quantity of ethanesulfonic acid in a suitable solvent within the
reaction vessel.

Neutralization: Gradually add a stoichiometric amount of the barium source (e.g., Barium
Hydroxide) to the ethanesulfonic acid solution while stirring continuously. The reaction
between an acid and a base will proceed towards neutralization. If using Barium Carbonate,
the reaction will produce carbon dioxide gas.

pH Monitoring: Monitor the pH of the reaction mixture. The addition of the barium source
should continue until the solution reaches a neutral pH (approximately 7), indicating the
complete reaction of the sulfonic acid.
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o Precipitation and Isolation: If the resulting Barium di(ethanesulphonate) is insoluble in the
chosen solvent system, it will precipitate out of the solution. The solid product can then be
isolated by filtration.

o Purification: The collected solid can be washed with a small amount of cold solvent to
remove any unreacted starting materials or soluble impurities.

e Drying: The purified Barium di(ethanesulphonate) should be dried under vacuum to
remove any residual solvent.

A similar approach involves the reaction of an alkali metal salt of the sulfonic acid with a soluble
barium salt, leading to the precipitation of the less soluble barium sulfonate.

Reactants
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Caption: Generalized workflow for the synthesis of Barium di(ethanesulphonate).

Applications and Relevance in Research and Drug
Development

While specific applications for Barium di(ethanesulphonate) are not documented, the broader
class of barium compounds and sulfonates have established roles in scientific and
pharmaceutical contexts.

Barium Compounds in Medical Imaging: Barium sulfate is a well-known contrast agent used in
X-ray imaging and computed tomography (CT) scans of the gastrointestinal tract.[1][2][3] Its
high density and low solubility make it ideal for opacifying the Gl tract, allowing for clear
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visualization of anatomical structures.[2][4] Although Barium di(ethanesulphonate) is
expected to be more soluble than barium sulfate, its potential as a contrast agent or in the
development of new imaging agents could be an area of investigation.

Sulfonates in Drug Development: The sulfonate group is a key functional group in many
pharmaceutical compounds. It is often introduced to improve water solubility and bioavailability.
The ethanesulphonate moiety of Barium di(ethanesulphonate) could be of interest in
medicinal chemistry for these properties.

Potential Research Applications:

o Material Science: Barium salts of organic acids can have interesting material properties.
Barium sulfonates are known to have applications as additives in lubricants and as
dispersants.[5]

e Chemical Synthesis: As a source of either the barium ion or the ethanesulphonate ion in a
non-aqueous solvent.

Conclusion

Barium di(ethanesulphonate) is a compound with a clear chemical formula and molecular
weight that can be derived from fundamental chemical principles. While specific experimental
data and applications are not widely reported, its synthesis can be approached through
generalized methods for preparing barium salts of sulfonic acids. The relevance of this
compound to researchers and drug development professionals lies in the established roles of
both barium compounds in medical diagnostics and sulfonate groups in medicinal chemistry.
Further research is needed to fully characterize Barium di(ethanesulphonate) and explore its
potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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di(ethanesulphonate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176592#barium-di-ethanesulphonate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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